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Compound of Interest

Compound Name: Aloesol

Cat. No.: B1638172 Get Quote

Essential Safety and Handling Guide for Aloesol
This guide provides crucial safety and logistical information for the handling and disposal of

Aloesol in a laboratory setting. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Chemical Identification:

Name: Aloesol

Chemical Class: Chromone[1]

CAS Numbers: 104871-04-7 (for dl-Aloesol), 94356-35-1[2][3][4]

Molecular Formula: C13H14O4[3][5]

It is important to note that while Aloesol is a specific chemical compound, the term is also used

commercially for various Aloe vera extracts. This guide focuses on handling Aloesol as a

purified chemical, likely in solid or powdered form.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling Aloesol. The following table summarizes the required PPE.
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Body Part
Personal Protective

Equipment

Specifications and Best

Practices

Respiratory
Respirator with an approved

filter

Recommended when handling

powdered Aloesol or when

there is a risk of aerosol

formation.[6][7] Ensure proper

fit and use in accordance with

institutional guidelines.

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are generally

recommended for handling

chemical powders.[7][8]

Gloves should be inspected

before use and disposed of

immediately if contaminated.[9]

Eyes
Safety glasses with side

shields or goggles

Essential to protect against

splashes and airborne

particles.[6][7][10]

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when there is a

higher risk of splashes or

aerosol generation.[11][12]

Body
Laboratory coat or chemical-

resistant apron

A lab coat should be worn to

protect skin and clothing.[11]

[13] An acid-resistant or

chemical-resistant apron

provides an additional layer of

protection.[9]

Feet Closed-toe shoes

Required for all laboratory

work to protect against spills.

[6][13]
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Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Aloesol and ensuring a

safe laboratory environment.

Procedure Guidelines

General Handling

Handle in a well-ventilated area, preferably

within a chemical fume hood, especially when

working with the powdered form to minimize

inhalation.[9] Avoid contact with skin, eyes, and

clothing.[6] Wash hands thoroughly after

handling.[6]

Storage

Store in a tightly sealed, properly labeled

container. Keep in a cool, dry place away from

incompatible materials such as strong oxidizing

agents.[14]

Spill Management

In case of a spill, avoid generating dust.[10] For

small spills, gently sweep up the solid material

and place it in a designated waste container.[10]

For larger spills, follow institutional emergency

procedures. Ensure the spill area is

decontaminated after cleanup.[9]

Disposal Plan
The disposal of Aloesol and any contaminated materials must be carried out in accordance

with all applicable local, state, and federal regulations.[15]
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Waste Type Disposal Protocol

Unused Aloesol

Dispose of as hazardous chemical waste. Do

not dispose of down the drain or in regular trash.

[15]

Contaminated Materials

Items such as gloves, bench paper, and pipette

tips that have come into contact with Aloesol

should be collected in a designated hazardous

waste container.[15]

Empty Containers

Empty containers should be triple-rinsed with an

appropriate solvent. The rinsate should be

collected and disposed of as hazardous waste.

Once decontaminated, the container can be

disposed of according to institutional guidelines.

[15]

Experimental Workflow for Safe Handling of Aloesol
The following diagram illustrates the standard workflow for safely handling Aloesol in a

laboratory setting, from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1638172?utm_src=pdf-body
https://www.benchchem.com/product/b1638172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1638172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Aloesol

Prepare Solution (if applicable)

Conduct Experiment

Proceed with experiment

Decontaminate Work Surfaces

Post-experiment

Segregate and Label Waste

Dispose of Waste per Protocol

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Aloesol in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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